PM2.5 concentration is closely related to air pollution and human health, which should be predicted accurately and reliably. In this study, we proposed a hybrid model combining convolution neural network (CNN), long-short term memory network (LSTM), and gaussian process regression (GPR), called CLSTM-GPR model to fully extract the spatial-temporal information from the PM2.5 data series to achieve precise point prediction and dependable interval prediction. To demonstrate the model's quality and dependability, the CLSTM-GPR model was applied to PM2.5 concentration prediction at two monitoring stations, and comparisons were made with CNN-GPR, LSTM-GPR, and GPR models at the same time to evaluate the point prediction accuracy and interval prediction applicability. The CLSTM-GPR model presented the best overall prediction results with R increasing by over 4.38%, R2 increasing by over 8.96%, MAE decreasing by over 5.14%, RMSE decreasing by over 4.68%, and MC decreasing by more than 17.28% compared to other models. The results show that the CLSTM-GPR model is able to produce highly accurate point predictions and appropriate prediction intervals for PM2.5 concentration prediction. Thus, the CLSTM-GPR model has great potential for predicting PM2.5 concentrations. Also, this is the first application of the CLSTM-GPR model for PM2.5 concentration prediction. Overall, this study highlights the potential of the proposed model and demonstrates its further application in PM2.5 concentration prediction.

Beijing, Shanghai, Singapore, and London are regions with high population density and industrial activities. In this sense, accurate prediction of the rate of particulate matter 2.5 (PM_2.5), one of the most important air pollutants, is very important for creating a healthy ecological system. This study proposes a hybrid method to predict PM_2.5 with high success. This method aims to optimize the Long Short-Term Memory (LSTM) deep learning model, which successfully solves time series problems with a Genetic Algorithm (GA). Here, the hyperparameters of the LSTM model, such as the number of layers, number of neurons, number of epochs, and kernel size, are optimized to achieve the highest prediction rate. Against this backdrop, the present study uses for the first time a hybrid GA-LSTM model to predict PM_2.5 concentrations in Beijing, Shanghai, Singapore, and London. The Beijing dataset consists of 13 attributes, the Shanghai dataset consists of 10 attributes, the London dataset consists of 5 attributes, and the Singapore dataset consists of 7 attributes. In this study, input variables such as PM_2.5, DEWP, TEMP, PRESS, WS, WD, PRE, Snowfall hours, Rain hours, and Season were used. To assess the effectiveness of this hybrid method, the developed GA-LSTM model was compared with k-Nearest Neighbors (kNN), Random Forest (RF), Support Vector Regression (SVR), Extreme Gradient Boosting (XGBoost), Convolutional Neural Networks (CNN), LSTM, and Gated Recurrent Units (GRU). Experimental results showed that GA-LSTM outperformed the compared models. In addition, one of the best results was obtained compared to other models in the literature.

Accurate prediction of air quality is helpful for effective prevention and control of air pollution. However, there are relatively few studies on the air-quality prediction for sparse station. Through the extraction of spatio-temporal features, this research aims to achieve the hybrid prediction of air quality for sparse station. The proposed method is comprised of three parts. The first part is the extraction of multi-scale temporal features. Specifically, the multi-scale time lags of meteorological factors are extracted to cope with sudden changes, and the key features from multi-source data are extracted to avoid the interference of redundant features. The second part is to extract spatial features of related stations based on spatial hierarchy division. The third part is the hybrid model prediction based on spatio-temporal feature groups. The following results are obtained. (1) For sudden-change prediction, the processing method proposed in this paper is more effective. (2) Compared with the baselines and models popular in dense station, the proposed model has superior performance in the air-quality prediction of sparse stations. (3) Compared with the common spatial-related station selection method, the proposed method is more suitable for sparse stations. (4) For multi-step prediction, the proposed model has significant advantages in long-term prediction.

The study addresses the aerosol distribution, boundary layer dynamics and associated shortwave radiative forcing over the Tropical Indian Ocean. The observations were carried out onboard Ocean Research Vessel Sagar Nidhi in December 2015 as a part of the International Indian Ocean Expedition-II (IIOE-II). The dominance of continentally originated aerosols was observed near the coast because of northeasterly winds, while marine aerosols abounded offshore. The uneven distribution of aerosols in the study region was due to varying atmospheric conditions triggered by various convective processes, wherein the convective available potential energy and convective inhibition energy ranged between 0.0274 and 2535.2 J kg−1 and 0 and -387.5 J kg−1, respectively. The atmospheric forcing varied in tandem with aerosol loading. It was evident from the high forcing values (17.98 W m−2) and corresponding heating rate of 0.504 K day−1 observed near the coast. The average heating rate in the far offshore (stations 6–10) region was 0.063 ± 0.017 K day−1, which amounted to an ∼87% decrease from the coastal location.

The majority of people spend a significant portion of their waking lives indoors, they are continually exposed to a higher concentration of indoor air pollutants. As new technologies emerge and more people become aware of the issue, it has become crucial to discover new methods for cleaning up polluted indoor air and minimizing people's exposure to it.This research aims to develop a waterborne, low-VOC, formaldehyde-capturing formulation for interior paint. In paint formulation, biocides, coalescing agents, ammonia, binders, and liquid phase additives are all possible sources of volatile organic compounds. In this study, formulations of coalescing agent-free and formaldehyde-free waterborne coatings with high performance characteristics and ultra-low VOC content were created by chemically adsorbing formaldehyde using an active ingredient. The colorimetric method, which is developed based on the color concentration change, and the cabin method test methods, which monitor the change of formaldehyde concentration in the interior environment, were developed within the scope of the study in order to test the effect of the product. The final formulation complies with the A + French VOC labeling and the Indoor Air Comfort Gold criteria for VOC emissions, and tests demonstrated an 87% decrease in ambient formaldehyde concentrations within 24 h of application (ISO 16000–9:2006, EN 16516:2017).

The growth in India's food delivery sector is tremendous, with the increasing potential to deliver food to the doorsteps. This increases the number of food delivery persons on the road. Commuters on Delhi – National Capital Region streets are highly exposed to traffic-related air pollution. This study assessed the exposure of delivery persons in Ghaziabad to Particulate matter (PM) and Volatile Organic Compounds (VOC), followed by a probabilistic health risk assessment. The mean exposure level while riding was 516, 180 and 113 μg/m3 for PM10, PM2.5 and PM1, respectively. The exposure values showed significant diurnal variation. The order of diurnal variation was night > morning > afternoon. The multiple path particle dosimetry model results showed that the total deposition fraction of PM10 in the respiratory tract was 2.5 and 3.7 times higher than PM2.5 and PM1, respectively. The total VOC concentrations detected at the traffic intersections, on the road while riding and in the front office of restaurants were 172, 50 and 16 μg/m3, respectively. Benzene was observed to be the major contributor to carcinogenic and non-carcinogenic risk. Results from sensitivity analysis indicated that the concentration of pollutants in the traffic junctions was the major parameter influencing the risk.

In this study we investigated the concentration and composition of particulate matter (PM2.5) in the New York City subway system. Realtime measurements, at a 1-s cadence, and gravimetric measurements were performed inside train cars along 300 km of nine subway lines, as well as on 333 platforms on 287 subway stations. The mean (±SD) PM2.5 concentration on the underground platforms was 142 ± 69 μg/m3 versus 29 ± 20 μg/m3 for aboveground stations. The average concentrations inside train cars were 88 ± 14 μg/m3 when traveling through underground tunnels and platforms and 29 ± 31 μg/m3 while on aboveground tracks. The particle composition analysis of filtered samples was done using X-ray fluorescence (XRF), revealing that iron made up approximately 43% of the total PM2.5 mass on station platforms, approximately 126 times higher than the outdoor ambient iron concentration. Other trace elements include silicon, sulfur, copper, nickel, aluminum, calcium, barium, and manganese. Considering the very high iron content, the comparative analysis of the measured concentration versus the standards set by the Environmental Protection Agency (US EPA) is not appropriate since those limits are largely based on particulate matter from fossil fuel combustion. Health impact analysis of inhalation of iron-based particles is needed to contextualize the results presented here.

The framework design and compilation methods of air emission inventory cannot connect multiple sets of environmental management statistics. The environmental statistics with different emission results increase the difficulty of policy making by the administrative departments. Based on the existing statistical system of environmental management in Guangdong Province, this study combines traditional compilation method of atmospheric pollution source emission inventory to optimize the classification system of air emission inventory and the integration based on multi-source data of environmental management. The study proposes a four-level classified pollution source system of national economy with Guangdong characteristics as well as a calculation method of multi-source data fusion supporting annually updating. Taking 2020 emission inventory formation as an example, results show that the emissions of SO2, NOx, VOCs, NH3, PM2.5, PM10 and CO in Guangdong Province are about 180, 985, 1,989, 390, 270, 750 and 2844 thousand tons respectively. In this case, SO2 and CO mainly come from industrial sources, NOx and PM2.5 mainly come from mobile sources, VOCs mainly come from natural sources, NH3 mainly comes from agricultural sources, and PM10 mainly comes from dust sources. The study raises a method of uncertainty grading evaluation and conducts a simulation verification of emission inventory accuracy. Results suggest that the emission inventory can reflect the emission status in 2020, but the quality of environmental management data of residential sources, dust sources and eastern Guangdong region still needs to be improved, and the pollution source control strategy of such sources or the region needs to be strengthened.

People working at toll plazas are continuously exposed to high pollutant concentrations due to traffic congestion at toll booths. However, there are fewer studies available which focus on toll workers’ exposures. Therefore, a study was conducted at a toll plaza on a busy national highway (NH) in India to assess black carbon (BC), particulate matter with aerodynamic diameter ≤2.5 μm (PM2.5), and ultrafine particles (UFP) concentrations and their associated health risks on the toll workers inside toll cabin and kerbside. Higher BC (34 μg m−3 vs. 18 μg m−3) and PM2.5 (86 μg m−3 vs. 79 μg m−3) concentrations were observed inside the cabin than at kerbside. On the contrary, UFP concentrations were higher at the kerbside (22,790 pt cm−3) than in-cabin (18525 pt cm−3). All pollutant concentrations were higher during evening hours than in the morning hours. BC and PM2.5 concentrations were found to be higher during the weekdays. Positive correlations were found between traffic volume and all pollutant concentrations. Negative correlations were observed for solar radiation and boundary layer height with pollutant concentrations. Additionally, it was found that the health risk of toll workers was higher (risk quotient, RQ range: ∼2–5) than the prescribed limit (RQ < 1). The present study demonstrates that there is a need to control personal exposure to pollutants in the workplaces, especially locations with traffic proximity.

While overpasses are conducive to pedestrians’ safe passage across roads, heavy road traffic can also lead to high exhaust emissions and introduce remarkable but uncertain air pollution to overpasses due to complex street environments. To clarify the pollution distribution and personal exposure dose, we collected fine-scale samples of submicron particle (PM1.0) and black carbon (BC) concentrations synchronously at two “I-shaped” overpasses with different street environments. Then, we statistically analysed the spatiotemporal particle patterns at the two overpasses and finally evaluated the pollutant inhalation doses of different pedestrians passing through the overpasses. The measurements indicated that the average particle level was higher in the open overpass crossing heavy ground traffic, and particle hotspots were distributed mostly in the upper sections of the two overpasses, while BC hotspots sometimes occurred at the entrances of the overpass stairways. Contrary to BC, PM1.0 was always high in the morning, and its fluctuations were more affected by suddenly intensified background pollution. Under a low background pollution scenario, the traffic volume and wind speed were the largest factors affecting both pollutants at the two overpasses. The inhalation exposure estimation showed that the inhaled pollutant doses of pedestrians climbing stairs were greater than those of pedestrians walking on the upper sections of the overpasses, and the maximum increment can reach 22%. Among the different groups, the inhalation dose was highest for mid-aged men but lowest for elderly women. These results highlight the importance of optimizing overpasses based on location environments and pedestrian activity levels to maximize the reduction in personal inhaled pollutant dose.